molecular formula C18H20BrN B8698973 2-(3-Bromophenyl)-4,4,6-trimethyl-1,2,3,4-tetrahydroquinoline

2-(3-Bromophenyl)-4,4,6-trimethyl-1,2,3,4-tetrahydroquinoline

Cat. No.: B8698973
M. Wt: 330.3 g/mol
InChI Key: VPEPFOKIZXODDJ-UHFFFAOYSA-N
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Description

2-(3-Bromophenyl)-4,4,6-trimethyl-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C18H20BrN and its molecular weight is 330.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H20BrN

Molecular Weight

330.3 g/mol

IUPAC Name

2-(3-bromophenyl)-4,4,6-trimethyl-2,3-dihydro-1H-quinoline

InChI

InChI=1S/C18H20BrN/c1-12-7-8-16-15(9-12)18(2,3)11-17(20-16)13-5-4-6-14(19)10-13/h4-10,17,20H,11H2,1-3H3

InChI Key

VPEPFOKIZXODDJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)NC(CC2(C)C)C3=CC(=CC=C3)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a stirred solution of 4-methyl-phenylamine (6.8 g, 64.0 mmol) and 3-bromobenzaldehyde (7.5 mL, 64.0 mmol) in acetonitrile (150 mL) were added isobutene (18.7 mL, 256.7 mmol) and ytterbium(III) trifluoromethanesulfonate (Yb(OTf)3) (4.7 g, 7.7 mmol). The resulting mixture was stirred at 85° C. for 18 h in sealed tube. The mixture was diluted with ethyl acetate (300 mL) and washed with water (100 mL×2) and brine (100 mL×2) and then dried over anhydrous sodium sulfate. The solvent was removed in vacuo and the residue was purified by ISCO combi-flash chromatography (gradient elution, 10-50% ethyl acetate in petroleum ether) to afford 2-(3-bromo-phenyl)-4,4,6-trimethyl-1,2,3,4-tetrahydro-quinoline (8.5 g, 40.0%) as a light yellow solid: LC/MS m/e obsd. (ESI+) [(M+H)+] 330.0 & 332.0.
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